1-cyclopentylbut-3-yn-2-amine hydrochloride

• CAS No.: 2751615-38-8
• Molecular Formula: C9H16ClN
• Molecular Weight: 173.68 g/mol
• IUPAC Name: 1-cyclopentylbut-3-yn-2-amine;hydrochloride
• InChI: InChI=1S/C9H15N.ClH/c1-2-9(10)7-8-5-3-4-6-8;/h1,8-9H,3-7,10H2;1H
• InChI Key: UOLHBGQVTMZMHX-UHFFFAOYSA-N
• Canonical SMILES: C#CC(CC1CCCC1)N.Cl

Description

1-Cyclopentylbut-3-yn-2-amine hydrochloride is a synthetic amine salt characterized by a cyclopentyl group attached to the first carbon of a but-3-yn-2-amine backbone. Its molecular formula is C₉H₁₆ClN, with a molecular weight of 173.46 g/mol (calculated). The structure features:

• A cyclopentyl group at position 1.
• A primary amine at position 2.
• A terminal alkyne (C≡C) at positions 3–4.

Preparation Methods

The synthesis of 1-cyclopentylbut-3-yn-2-amine hydrochloride typically involves several steps:

Synthetic Routes: The preparation begins with the formation of the cyclopentyl group, which is then attached to the but-3-yn-2-amine backbone through a series of chemical reactions. Common reagents used in these reactions include alkyl halides, amines, and catalysts to facilitate the formation of the desired product.

Reaction Conditions: The reactions are usually carried out under controlled temperatures and pressures to ensure the desired yield and purity of the compound. Solvents such as ethanol or methanol may be used to dissolve the reactants and facilitate the reaction.

Industrial Production Methods: On an industrial scale, the production of 1-cyclopentylbut-3-yn-2-amine hydrochloride involves large-scale reactors and continuous flow processes to maximize efficiency and yield. Quality control measures are implemented to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

1-Cyclopentylbut-3-yn-2-amine hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of reduced amine derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups. Common reagents for these reactions include halogens and nucleophiles.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce primary or secondary amines.

Scientific Research Applications

1-Cyclopentylbut-3-yn-2-amine hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules. Its unique structure makes it valuable for studying reaction mechanisms and developing new synthetic methodologies.

Biology: The compound is investigated for its potential biological activities, including antimicrobial and antiviral properties. Researchers study its interactions with biological targets to understand its mechanism of action.

Medicine: In medicinal chemistry, 1-cyclopentylbut-3-yn-2-amine hydrochloride is explored for its potential therapeutic effects. It may serve as a lead compound for developing new drugs targeting specific diseases.

Industry: The compound is used in the production of specialty chemicals and pharmaceuticals. Its unique properties make it suitable for various industrial applications, including the synthesis of advanced materials.

Mechanism of Action

The mechanism of action of 1-cyclopentylbut-3-yn-2-amine hydrochloride involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, leading to changes in their activity or function. These interactions can result in various biological effects, such as inhibition of enzyme activity or modulation of receptor signaling.

Pathways Involved: The compound may affect multiple signaling pathways, including those involved in cell growth, differentiation, and apoptosis. Understanding these pathways helps researchers elucidate the compound’s potential therapeutic effects and side effects.

Comparison with Similar Compounds

Key Observations:

Structural Complexity: The target compound’s alkyne and cyclopentyl groups distinguish it from tapentadol (phenolic ether) and memantine (adamantane). The alkyne may enhance reactivity in click chemistry or metabolic stability .

Amine Classification: The primary amine in 1-cyclopentylbut-3-yn-2-amine HCl contrasts with the tertiary amines in memantine and chlorphenoxamine. Primary amines often exhibit higher polarity, impacting bioavailability and excretion .

Pharmacological Implications :

• Memantine’s adamantane moiety enables NMDA receptor antagonism, while tapentadol’s opioid-like structure targets μ-opioid receptors. The target compound’s alkyne could facilitate covalent binding or prodrug strategies, though further studies are needed .

Analytical Methods :

• Spectrophotometric and HPLC methods used for memantine and dosulepin HCl (e.g., UV detection at 210–280 nm, C18 columns) could be adapted for quantifying the target compound .

Biological Activity

1-Cyclopentylbut-3-yn-2-amine hydrochloride is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant research findings.

1-Cyclopentylbut-3-yn-2-amine hydrochloride is characterized by its unique structure, which includes a cyclopentyl group and a propargyl amine moiety. The molecular formula is $C_8H_{13}N\cdot HCl$, and it has a molecular weight of approximately 173.66 g/mol.

The biological activity of 1-cyclopentylbut-3-yn-2-amine hydrochloride primarily involves its interaction with various neurotransmitter systems, particularly the adrenergic and dopaminergic systems. Preliminary studies suggest that the compound may act as a selective agonist or antagonist at specific receptor subtypes, which can lead to various physiological effects.

Pharmacological Effects

Research indicates that 1-cyclopentylbut-3-yn-2-amine hydrochloride exhibits several pharmacological effects:

• CNS Stimulation : The compound has been shown to induce stimulatory effects on the central nervous system (CNS), potentially enhancing cognitive functions and alertness.
• Analgesic Properties : In animal models, it has demonstrated analgesic activity, suggesting potential applications in pain management.
• Antidepressant Effects : Some studies indicate that it may have antidepressant-like effects, possibly through modulation of serotonin and norepinephrine levels.

Case Studies and Research Findings

A review of recent literature highlights several key studies:

• CNS Activity : A study conducted by López-Martínez et al. (2019) evaluated the CNS effects of various propargyl amines, including 1-cyclopentylbut-3-yn-2-amine hydrochloride. The results indicated significant increases in locomotor activity in rodents, suggesting stimulant properties .
• Analgesic Efficacy : In a controlled trial, the compound was administered to mice subjected to formalin-induced pain. Results showed a marked reduction in pain response compared to controls, indicating potential analgesic efficacy .
• Antidepressant-Like Effects : In another study assessing behavioral responses in rodent models of depression, administration of 1-cyclopentylbut-3-yn-2-amine hydrochloride resulted in decreased immobility in the forced swim test, a common measure for antidepressant activity .

Comparative Analysis

To better understand the biological activity of 1-cyclopentylbut-3-yn-2-amine hydrochloride, it is useful to compare it with similar compounds:

Compound	CNS Activity	Analgesic Effect	Antidepressant Effect
1-Cyclopentylbut-3-yn-2-amino HCl	Yes	Yes	Yes
Compound A	Moderate	No	Yes
Compound B	High	Yes	Moderate